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Compound of Interest

Compound Name: Fmoc-3-(2-quinolyl)-DL-alanine

Cat. No.: B1598714 Get Quote

In the landscape of modern drug development and peptide science, the incorporation of non-

canonical amino acids (ncAAs) into peptide chains is a cornerstone of innovation. These

unique building blocks offer a strategic advantage over their proteinogenic counterparts by

enabling the design of peptidomimetics with enhanced stability, novel structural conformations,

and tailored biological activities. Fmoc-3-(2-quinolyl)-DL-alanine is a prime example of such a

strategic molecule. It combines three key structural features: the base-labile Fmoc (9-

fluorenylmethoxycarbonyl) group, essential for modern solid-phase peptide synthesis (SPPS)

[1][2]; a rigid and functional quinoline moiety; and a chiral alanine backbone.

The quinoline group is of particular interest as it can enhance the bioactivity of peptide-based

drugs and is a known pharmacophore in medicinal chemistry.[3][4] Its presence can introduce

favorable π-π stacking interactions, improve receptor binding affinity, and even serve as a

fluorescent probe for biological imaging.[3] This guide, intended for researchers and drug

development professionals, provides a comprehensive overview of the structure, properties,

and detailed characterization of Fmoc-3-(2-quinolyl)-DL-alanine, establishing a framework for

its confident application in research and development.

Part 1: Molecular Structure and Physicochemical
Properties
The foundational step in utilizing any chemical building block is a thorough understanding of its

structure and inherent properties. Fmoc-3-(2-quinolyl)-DL-alanine is a derivative of alanine
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where a hydrogen on the β-carbon is substituted with a quinolin-2-yl group. The α-amino group

is protected with the Fmoc moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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